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Compound of Interest

Compound Name: Amikacin hydrate

Cat. No.: B001105

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
Amikacin hydrate stock solutions for various laboratory applications, including antimicrobial
susceptibility testing and cell culture.

Introduction

Amikacin is a semi-synthetic aminoglycoside antibiotic derived from kanamycin A.[1][2][3] It is
effective against a broad spectrum of bacteria, including many multi-drug resistant strains.[3]
Amikacin functions by binding to the bacterial 30S ribosomal subunit, which interferes with
MRNA binding and leads to misreading of the genetic code, ultimately inhibiting protein
synthesis.[1][2][4] Proper preparation of Amikacin hydrate stock solutions is crucial for
accurate and reproducible experimental results.

Physicochemical Data

Quantitative data for Amikacin hydrate is summarized in the table below. Note that the
molecular weight of Amikacin hydrate includes a variable number of water molecules (xHz20)
and it is recommended to use the batch-specific molecular weight provided on the product vial
or Certificate of Analysis for precise molarity calculations.[4]
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Property Value References

0-3-amino-3-deoxy-a-D-
glucopyranosyl-(1 - 4)-O-[6-
) amino-6-deoxy-a-D-
Chemical Name [5]
glucopyranosyl-(1 — 6)]-N3-(4-
amino-L-2-hydroxybutyryl)-2-

deoxy-L-streptamine hydrate

Molecular Formula C22H43Ns5013 - XH20 [1][6]
Molecular Weight (Anhydrous
) 585.60 g/mol [1]
Basis)
White to off-white crystalline
Appearance [51[7]
powder
o 50 mg/mL[5][8][9][10], 100
Solubility (in Water) [51618]e1[10]
mg/mL[6]
Storage Temperature (Powder)  2-8°CJ[5] or -20°CJ6] [5]1[6]
Storage Temperature (Stock
_ -20°C [6][11]
Solution)
Stability (Stock Solution at
Up to 1 year [11]
-20°C)
Stability (Stock Solution at
Stable for months [8]

4°C)

Experimental Protocol: Preparation of a 25 mg/mL
Amikacin Hydrate Stock Solution

This protocol describes the preparation of a 25 mg/mL stock solution of Amikacin hydrate in
sterile water.

Materials:

e Amikacin hydrate powder
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e Sterile, deionized, or distilled water

e Sterile 50 mL conical tube

o Sterile 0.22 um syringe filter

» Sterile syringe (10-20 mL)

« Sterile microcentrifuge tubes or cryovials for aliquoting

e \ortex mixer

e Analytical balance

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

e Calculate the required mass of Amikacin hydrate: To prepare 10 mL of a 25 mg/mL stock
solution, weigh out 250 mg (0.25 g) of Amikacin hydrate powder.

o Dissolution: Aseptically add the weighed Amikacin hydrate powder to a sterile 50 mL
conical tube. Add 10 mL of sterile water to the tube.

e Mixing: Cap the tube tightly and vortex until the powder is completely dissolved. The solution
should be clear and colorless to faint yellow.[7][8]

o Sterilization: Draw the Amikacin solution into a sterile syringe. Attach a sterile 0.22 um
syringe filter to the syringe. Filter-sterilize the solution into a new sterile conical tube or
directly into aliquots. It is recommended to pre-wet the filter with a small amount of sterile
water before use.[11]

» Aliquoting: Dispense the sterile stock solution into smaller, single-use aliquots in sterile
microcentrifuge tubes or cryovials. This prevents repeated freeze-thaw cycles which can
affect the stability of the antibiotic.

o Storage: Label the aliquots clearly with the name of the antibiotic, concentration, and date of
preparation. Store the aliquots at -20°C for long-term storage (up to one year).[11] For short-
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term use, stock solutions can be stored at 4°C for several months.[8]

Visualization of the Experimental Workflow

The following diagram illustrates the logical workflow for the preparation of Amikacin hydrate
stock solutions.

Preparation Phase Sterilization & Aliquoting Storage

1 2. 3. 5. 7.
Weigh Amikacin Dissolve in Vortex until 4. Filter Sterilize Aliquot into Sterile 6. -20°
m Hydrate Powder Sterile Water Fully Dissolved (0.2 pm filter) Single-Use Tubes Label Aliquots Store at-20°C

Click to download full resolution via product page

Caption: Workflow for Amikacin Hydrate Stock Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for the Preparation of
Amikacin Hydrate Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b001105#preparation-of-amikacin-hydrate-stock-
solutions-for-lab-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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